Cas no 22907-68-2 (Methyl 3,4-dinitrobenzoate)

Methyl 3,4-dinitrobenzoate structure
Methyl 3,4-dinitrobenzoate structure
Product Name:Methyl 3,4-dinitrobenzoate
CAS No:22907-68-2
MF:C8H6N2O6
MW:226.143042087555
CID:1068580
PubChem ID:15723970
Update Time:2025-04-20

Methyl 3,4-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,4-dinitrobenzoate
    • 3,4-dinitrobenzoic acid methyl ester
    • AKOS025393365
    • SCHEMBL5734347
    • GH-0718
    • Benzoic acid, 3,4-dinitro-, methyl ester
    • 22907-68-2
    • OPAONOUHSWKDJD-UHFFFAOYSA-N
    • MDL: MFCD02149453
    • Inchi: 1S/C8H6N2O6/c1-16-8(11)5-2-3-6(9(12)13)7(4-5)10(14)15/h2-4H,1H3
    • InChI Key: OPAONOUHSWKDJD-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 226.02258
  • Monoisotopic Mass: 226.02258592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 112.58

Methyl 3,4-dinitrobenzoate Pricemore >>

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